Cas no 1706148-95-9 (1-Benzhydryl-3-(1-(thiazol-2-yl)piperidin-4-yl)urea)

• Product Name: 1-Benzhydryl-3-(1-(thiazol-2-yl)piperidin-4-yl)urea
• CAS No: 1706148-95-9
• MF: C₂₂H₂₄N₄OS
• MW: 392.517163276672
• CID: 5824847
• PubChem ID: 90597459
• Update Time: 2025-10-24

1-Benzhydryl-3-(1-(thiazol-2-yl)piperidin-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-3-[1-(1,3-thiazol-2-yl)piperidin-4-yl]urea
• AKOS024889992
• 1-benzhydryl-3-(1-(thiazol-2-yl)piperidin-4-yl)urea
• 1706148-95-9
• F6446-0899
• 1-benzhydryl-3-[1-(1,3-thiazol-2-yl)piperidin-4-yl]urea
• 1-Benzhydryl-3-(1-(thiazol-2-yl)piperidin-4-yl)urea

• Inchi： 1S/C22H24N4OS/c27-21(24-19-11-14-26(15-12-19)22-23-13-16-28-22)25-20(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-10,13,16,19-20H,11-12,14-15H2,(H2,24,25,27)
• InChI Key： UZEKXPDFQSMWOP-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1CCC(CC1)NC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 392.16708258g/mol
• Monoisotopic Mass: 392.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 85.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-Benzhydryl-3-(1-(thiazol-2-yl)piperidin-4-yl)urea

Professional Introduction to 1-Benzhydryl-3-(1-(thiazol-2-yl)piperidin-4-yl)urea (CAS No. 1706148-95-9)

1-Benzhydryl-3-(1-(thiazol-2-yl)piperidin-4-yl)urea, a compound with the chemical identifier CAS No. 1706148-95-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's intricate framework, featuring a benzhydryl group and a piperidine-thiazole moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The benzhydryl moiety, characterized by its phenyl ring connected to a carbonyl group, contributes to the compound's overall stability and reactivity. This structural feature is particularly noteworthy in the context of molecular recognition and binding interactions, which are critical for the efficacy of pharmaceutical agents. Additionally, the presence of a piperidine ring enhances the compound's solubility and bioavailability, making it an attractive scaffold for drug design.

The thiazole component, another key structural element of 1-Benzhydryl-3-(1-(thiazol-2-yl)piperidin-4-yl)urea, is renowned for its diverse biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The integration of this heterocyclic system into the molecular structure of our compound suggests potential therapeutic benefits that warrant further investigation.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, providing valuable insights into the binding mechanisms of 1-Benzhydryl-3-(1-(thiazol-2-yl)piperidin-4-yl)urea. These studies indicate that the compound exhibits strong binding affinity to certain biological targets, making it a compelling candidate for further pharmacological evaluation. The combination of experimental and computational approaches has streamlined the process of identifying lead compounds with high therapeutic potential.

In vitro studies have begun to elucidate the pharmacological profile of this novel compound. Initial findings suggest that 1-Benzhydryl-3-(1-(thiazol-2-yl)piperidin-4-yl)urea demonstrates significant inhibitory activity against various enzymes and receptors implicated in human diseases. This observation aligns with the growing interest in multifunctional compounds that can modulate multiple biological pathways simultaneously. Such polypharmacological activity is often associated with enhanced therapeutic efficacy and reduced side effects.

The synthesis of 1-Benzhydryl-3-(1-(thiazol-2-yl)piperidin-4-yl)urea presents unique challenges due to its complex structural architecture. However, recent innovations in synthetic methodologies have made it feasible to produce this compound with high purity and yield. These advancements are crucial for advancing preclinical studies and ultimately translating laboratory discoveries into clinical applications.

The role of heterocyclic compounds in drug development cannot be overstated. The thiazole-piperidine system in our compound exemplifies how integrating different heterocyclic moieties can yield novel pharmacophores with distinct biological activities. This approach has been successfully employed in the discovery of several FDA-approved drugs, underscoring its importance in modern medicinal chemistry.

As research continues to uncover new therapeutic targets, compounds like 1-Benzhydryl-3-(1-(thiazol-2-yl)piperidin-4-yll)urea are poised to play a pivotal role in addressing unmet medical needs. The combination of structural diversity and functional versatility makes this molecule an exciting prospect for future drug development efforts. Collaborative efforts between academic researchers and industry scientists are essential for maximizing its potential impact on human health.

The growing emphasis on precision medicine has also influenced the design of new pharmaceutical agents. By leveraging structural features such as those found in our compound, researchers can develop drugs that are more targeted and personalized to individual patients' needs. This trend is likely to drive further innovation in the field of medicinal chemistry.

In conclusion, 1-Benzhydryl-3-(1-(thiazol -2 - yl ) piperidin -4 - yl ) urea (CAS No . 1706148 -95 -9 ) represents a significant contribution to pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable asset in ongoing drug discovery initiatives . As research progresses , this compound is expected to contribute significantly to advancements in human health through innovative therapeutic solutions .